Cas no 889939-97-3 (2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine)

• Product Name: 2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine
• CAS No: 889939-97-3
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD08443648
• CID: 1072800
• PubChem ID: 16461930
• Update Time: 2025-07-02

2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-piperidin-1-yl)-2-phenyl-ethylamine
• 2-(4-methyl-piperidin-1-yl)-2-phenyl-ethylamine, AldrichCPR
• AKOS000160005
• EN300-51985
• 2-(4-methylpiperidin-1-yl)-2-phenylethanamine
• MFCD08443648
• 889939-97-3
• AKOS016040421
• F3308-1216
• CS-0250711
• 2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine
• G23053

• MDL： MFCD08443648
• Inchi： 1S/C14H22N2/c1-12-7-9-16(10-8-12)14(11-15)13-5-3-2-4-6-13/h2-6,12,14H,7-11,15H2,1H3
• InChI Key： XQTFEFRXFNJBQW-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)CN)CCC(C)CC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 314.0±22.0 °C at 760 mmHg
• Flash Point: 133.9±17.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine

Comprehensive Overview of 2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine (CAS No. 889939-97-3)

2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine (CAS No. 889939-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a phenylethan-1-amine backbone modified with a 4-methylpiperidin-1-yl group, which enhances its potential for interactions with biological targets. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of more complex molecules, especially those targeting neurological and metabolic pathways.

In recent years, the demand for 2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine has increased, driven by its applications in drug discovery and development. The compound's CAS No. 889939-97-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its structural similarity to other bioactive amines, such as phenylethylamine derivatives, makes it a subject of interest for studies on receptor binding and enzymatic activity modulation. This aligns with current trends in personalized medicine and targeted therapy, where precise molecular interactions are critical.

One of the key advantages of 2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine is its versatility in synthetic chemistry. The 4-methylpiperidine moiety introduces steric and electronic effects that can influence the compound's reactivity and selectivity. This has led to its use in the design of novel catalysts and ligands, particularly in asymmetric synthesis—a hot topic in green chemistry and sustainable manufacturing. Researchers are also exploring its potential in polymer science, where its amine functionality can serve as a crosslinking agent or modifier.

The compound's physicochemical properties, such as solubility, stability, and melting point, are often discussed in forums and scientific literature. For instance, its phenylethan-1-amine core contributes to moderate lipophilicity, which is advantageous for membrane permeability in drug delivery systems. These characteristics are frequently queried in search engines, indicating a strong user interest in practical applications. Additionally, the rise of AI-driven drug discovery has further highlighted the importance of such intermediates, as they are often used to train machine learning models for predicting bioactivity.

From a regulatory perspective, 2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine (CAS No. 889939-97-3) is not classified as a hazardous material, making it accessible for laboratory use. However, proper handling protocols are recommended to ensure safety. The compound's compatibility with common organic solvents and reagents is another frequently searched topic, especially among synthetic chemists optimizing reaction conditions. This aligns with the broader industry focus on process optimization and cost-effective synthesis.

In conclusion, 2-(4-methylpiperidin-1-yl)-2-phenylethan-1-amine represents a valuable building block in contemporary chemical research. Its combination of a phenylethan-1-amine scaffold and a 4-methylpiperidin-1-yl substituent offers diverse applications, from medicinal chemistry to materials science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation and interdisciplinary collaboration.